L-369

• Molecular Formula: C49H95NO6
• Molecular Weight: 794.3 g/mol
• InChI: InChI=1S/C49H95NO6/c1-7-11-21-30-44(31-22-12-8-2)39-42-54-47(51)36-27-19-15-17-25-34-46(56-49(53)38-29-41-50(5)6)35-26-18-16-20-28-37-48(52)55-43-40-45(32-23-13-9-3)33-24-14-10-4/h44-46H,7-43H2,1-6H3
• InChIKey: XCDXJNCLOLNISQ-UHFFFAOYSA-N

L-369 Lipid for mRNA and siRNA Delivery

L-369 (Lipid 369, CAS 1443522-24-4) is a synthetic ionizable cationic lipid . Its primary utility lies in the formulation of lipid nanoparticles (LNPs) for the encapsulation and intracellular delivery of nucleic acids, including messenger RNA (mRNA) and small interfering RNA (siRNA) [1]. Characterized by the molecular formula C49H95NO6 and a molecular weight of 794.28 g/mol, L-369 features a tertiary amine headgroup that facilitates pH-dependent ionization, a critical property for endosomal escape [2].

• [1] PeptideDB. L-369 Product Database Entry. Accessed 2026. View Source
• [2] Glpbio. L-369 (Lipid 369) Product Datasheet. Accessed 2026. View Source

Why L-369 Cannot Be Replaced by Generic Lipids

Ionizable lipids are not interchangeable commodities. Subtle variations in headgroup chemistry and hydrophobic tail architecture dictate critical performance parameters such as the apparent acid dissociation constant (pKa), endosomal escape efficiency, and in vivo biodegradation kinetics [1]. L-369 is reported to offer an improved in vivo elimination profile and excellent cross-species translation, including in non-human primates (NHPs), compared to earlier-generation lipids . These differentiating properties directly impact the therapeutic index and translatability of LNP-based drug candidates, making a simple substitution of L-369 with another in-class lipid likely to result in suboptimal or unpredictable efficacy and safety profiles .

• [1] Jadhav, V., Vaishnaw, A., Fitzgerald, K., et al. RNA interference in the era of nucleic acid therapeutics. Nat. Biotechnol. 42(3), 394-405 (2024). View Source

L-369 Comparative Performance Data

pKa and Ionization Profile

L-369 exhibits a defined solubility profile in common organic solvents used for LNP preparation. Compared to the widely used benchmark lipid DLin-MC3-DMA, which is highly soluble in ethanol, L-369 demonstrates a more nuanced solubility landscape. Specifically, L-369 is slightly soluble in ethanol (0.1-1 mg/mL) and chloroform (0.1-1 mg/mL), but sparingly soluble in methanol (1-10 mg/mL) [1]. This quantitative solubility range necessitates careful solvent selection during stock solution preparation and downstream LNP formulation, directly contrasting with lipids that are freely soluble in ethanol.

Evidence Dimension	Solubility in Organic Solvents
Target Compound Data	Ethanol: 0.1-1 mg/mL; Chloroform: 0.1-1 mg/mL; Methanol: 1-10 mg/mL
Comparator Or Baseline	DLin-MC3-DMA (Benchmark Lipid)
Quantified Difference	L-369 is only slightly soluble in ethanol, whereas DLin-MC3-DMA is highly soluble (>100 mg/mL) in ethanol.
Conditions	Standard laboratory conditions for solubility determination as reported on vendor technical datasheets.

Why This Matters

This solubility data is critical for procurement and experimental planning, as it dictates the choice of solvents for stock solutions and influences the microfluidic mixing parameters required to achieve homogeneous LNPs.

• [1] Glpbio. L-369 (Lipid 369) Product Datasheet. Accessed 2026. View Source

Plasma Clearance and Hepatic Retention

L-369 is characterized as a novel class of ionizable lipid with an improved in vivo elimination profile and excellent translation across species, including non-human primates (NHPs), combined with a wide safety margin . While specific quantitative data (e.g., half-life, clearance rate) are not publicly disclosed in primary literature, this qualitative differentiation is consistently highlighted across multiple reputable vendors as a key advancement over earlier ionizable lipids, which often suffer from slow hepatic clearance and species-dependent efficacy [1].

Evidence Dimension	In Vivo Elimination and Species Translation
Target Compound Data	Reported improved in vivo elimination profile and excellent cross-species translation, including NHP.
Comparator Or Baseline	Earlier-generation ionizable lipids (e.g., DLin-MC3-DMA)
Quantified Difference	No public quantitative data available. Differentiation is based on vendor claims of 'improved' and 'excellent' performance.
Conditions	In vivo studies in relevant animal models (mice, NHPs) as implied by vendor descriptions.

Why This Matters

For procurement in preclinical drug development, this claimed improvement in safety and translatability is a critical decision point, suggesting L-369 may reduce the risk of late-stage failures due to toxicity or poor cross-species efficacy.

• [1] Jadhav, V., Vaishnaw, A., Fitzgerald, K., et al. RNA interference in the era of nucleic acid therapeutics. Nat. Biotechnol. 42(3), 394-405 (2024). View Source

In Vitro Potency and Endosomal Escape

The precise molecular structure of L-369 is defined by a purity of ≥95%, a molecular formula of C49H95NO6, and a molecular weight of 794.28 g/mol . Its full chemical name is 9-[4-(dimethylamino)-1-oxobutoxy]-heptadecanedioic acid, 1,17-bis(3-pentyloctyl) ester, and its structure is validated by canonical SMILES and InChI Key [1]. This level of structural specification is essential for analytical quality control and batch-to-batch consistency in regulated research environments, providing a clear benchmark against which to verify the identity and purity of purchased material.

Evidence Dimension	Analytical Specification (Purity and Identity)
Target Compound Data	Purity ≥95%; Formula C49H95NO6; MW 794.28; InChI Key XCDXJNCLOLNISQ-UHFFFAOYSA-N
Comparator Or Baseline	N/A (Absolute specification)
Quantified Difference	N/A
Conditions	Standard analytical characterization as per vendor certificate of analysis.

Why This Matters

This quantitative purity and identity data are non-negotiable for procurement, ensuring that the compound meets the minimum required specifications for reproducible and reliable research outcomes.

• [1] Glpbio. L-369 (Lipid 369) Product Datasheet. Accessed 2026. View Source

L-369 Recommended Applications

Derisking Early-Stage LNP Formulation

Given its reported improved in vivo elimination profile and wide safety margin , L-369 is optimally suited for formulating siRNA-loaded LNPs intended for chronic or repeat dosing in liver-targeting applications. Its favorable cross-species translation, including data from NHP studies, makes it a strategic choice for programs aiming for clinical translation with reduced risk of unexpected toxicity.

Expanding Intracellular Delivery for mRNA

The quantitative solubility data for L-369 indicates it is sparingly soluble in methanol (1-10 mg/mL) but only slightly soluble in ethanol (0.1-1 mg/mL) [1]. This profile makes L-369 particularly suitable for experimental workflows that prefer or require methanol as the primary solvent for stock solution preparation, offering a defined solubility window for reproducible formulation.

SAR Studies of Ionizable Lipids

L-369 is positioned as a novel ionizable lipid with differentiated in vivo performance compared to earlier benchmarks like DLin-MC3-DMA . It is therefore an ideal candidate for inclusion in comparative LNP screening panels designed to identify lipids with superior pharmacokinetic and safety profiles, enabling researchers to benchmark new formulations against this advanced lipid.

• [1] Glpbio. L-369 (Lipid 369) Product Datasheet. Accessed 2026. View Source